Cas no 2172229-47-7 (3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid)

• Product Name: 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid
• CAS No: 2172229-47-7
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 6099995
• PubChem ID: 165835382
• Update Time: 2025-10-31

3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid
• 2172229-47-7
• EN300-1478391
• 3-[(5-cyclopropylpyridin-3-yl)sulfanyl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C13H17NO2S/c1-13(2,12(15)16)8-17-11-5-10(6-14-7-11)9-3-4-9/h5-7,9H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key： BKQBJZNYJKVUPJ-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)(C)C)C1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.5Ų

Additional information on 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid

Introduction to 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid (CAS No. 2172229-47-7)

3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172229-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyridine core appended with a sulfanyl group and an acetic acid derivative, making it a promising candidate for various biochemical applications.

The molecular structure of 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 5-cyclopropylpyridine moiety enhances its binding affinity to biological targets, while the sulfanyl group introduces polarity and potential for hydrogen bonding interactions. Additionally, the 2,2-dimethylpropanoic acid moiety provides steric hindrance, which can be critical in modulating receptor binding and pharmacokinetic profiles.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) and other complex biological pathways. The structural features of 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid make it an attractive scaffold for designing novel therapeutic agents. Specifically, the pyridine ring serves as a hinge region, allowing for optimal positioning within active sites of enzymes or receptors, while the sulfanyl group can engage in critical interactions with polar residues.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies suggest that molecules with similar structural motifs may disrupt key signaling pathways involved in cancer cell proliferation and survival. For instance, modifications to the 5-cyclopropylpyridine moiety have been shown to enhance binding to specific kinases, leading to potent inhibitory effects. Furthermore, the sulfanyl group can serve as a linker for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological properties.

The synthesis of 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the construction of the pyridine core and the attachment of functional groups. These innovations not only improve yield but also allow for greater flexibility in modifying the molecule's structure.

In terms of biological activity, preliminary investigations into 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid have revealed promising results in vitro. The compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator. Additionally, its solubility profile and metabolic stability make it a viable candidate for further preclinical development. Researchers are particularly interested in exploring its effects on pathways implicated in inflammation and neurodegeneration.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid interacts with biological targets at the atomic level. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify derivatives with enhanced potency or selectivity. This approach has accelerated the discovery process significantly and has led to several breakthroughs in drug development.

As interest in personalized medicine grows, compounds like 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid hold promise for tailored therapeutic strategies. The ability to fine-tune molecular properties allows for the creation of agents that target specific genetic or environmental factors influencing disease progression. For example, variations in the 5-cyclopropylpyridine scaffold could enable the development of drugs that are more effective against certain cancer subtypes or resistant strains.

The regulatory landscape for novel pharmaceutical compounds is stringent but well-defined. To advance from preclinical to clinical stages, 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid must undergo rigorous testing to demonstrate safety and efficacy. Collaborative efforts between academic institutions and industry partners are essential for navigating these requirements efficiently. Regulatory agencies increasingly value innovative approaches to drug development, including adaptive clinical trial designs that allow for real-time data analysis.

The future prospects for 3-(5-cyclopropylpyridin-3-yl)sulfanyl-2,2-dimethylpropanoic acid are bright given its versatile structure and potential therapeutic applications. Ongoing research aims to expand its utility beyond oncology into other areas such as infectious diseases and rare disorders. By integrating cutting-edge synthetic chemistry with advanced biophysical techniques, scientists are poised to unlock new possibilities for this compound and related derivatives.